N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-methyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C14H13F3N4O2/c1-8(22)18-9-3-5-10(6-4-9)19-13(23)11-7-12(14(15,16)17)21(2)20-11/h3-7H,1-2H3,(H,18,22)(H,19,23)
• InChI Key: WLJJESFRXDLKQY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=NN(C(=C2)C(F)(F)F)C
• Molecular Formula: C14H13F3N4O2
• Molecular Weight: 326.27 g/mol

Description

N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide is a synthetic organic compound that has garnered interest due to its unique chemical structure and potential applications in various fields. This compound features a pyrazole ring substituted with an acetamidophenyl group, a methyl group, and a trifluoromethyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic or basic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via nucleophilic substitution using a trifluoromethylating agent such as trifluoromethyl iodide.

Acetamidation: The acetamidophenyl group is introduced through an acylation reaction using acetic anhydride and a suitable catalyst.

Final Coupling: The final step involves coupling the acetamidophenyl group with the pyrazole ring using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile or electrophile used.

Scientific Research Applications

N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, potentially inhibiting or modulating the activity of these targets. The trifluoromethyl group enhances its lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Similar Compounds

• N-(4-Acetamidophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide
• N-(4-Acetamidophenyl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide
• N-(4-Acetamidophenyl)-1-methyl-1H-pyrazole-3-carboxamide

Uniqueness

This compound is unique due to the presence of both the trifluoromethyl group and the acetamidophenyl group, which confer distinct chemical and biological properties. The trifluoromethyl group enhances its stability and lipophilicity, while the acetamidophenyl group provides potential sites for further functionalization and interaction with biological targets.